Cas no 802580-88-7 (3-(ethylamino)-2,2-dimethyl-1-Propanol)

• Product Name: 3-(ethylamino)-2,2-dimethyl-1-Propanol
• CAS No: 802580-88-7
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 2113220
• Update Time: 2023-11-18

3-(ethylamino)-2,2-dimethyl-1-Propanol Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)-2,2-dimethyl-1-Propanol
• 3-(ethylamino)-2,2-dimethylpropan-1-ol
• CID 55286424
• 1-Propanol, 3-(ethylamino)-2,2-dimethyl-

• Inchi： 1S/C7H17NO/c1-4-8-5-7(2,3)6-9/h8-9H,4-6H2,1-3H3
• InChI Key： NYKRAOGQZLDTTN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CNCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 0.872±0.06 g/cm3(Predicted)
• Boiling Point: 195.7±23.0 °C(Predicted)
• pka: 15.23±0.10(Predicted)